Cas no 825619-25-8 (1H-Pyrazole-3-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-4-nitro-)

1H-Pyrazole-3-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-4-nitro- structure
825619-25-8 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-4-nitro-
CAS No:825619-25-8
MF:C12H11N3O5
MW:277.232842683792
CID:688770
PubChem ID:67106017
Update Time:2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-4-nitro-
    • 1-[(4-methoxyphenyl)methyl]-4-nitropyrazole-3-carboxylic acid
    • SCHEMBL1645044
    • 1-[(4-Methoxyphenyl)methyl]-4-nitro-1H-pyrazole-3-carboxylic acid
    • 825619-25-8
    • 1-(4-Methoxybenzyl)-4-nitro-1H-pyrazole-3-carboxylic acid
    • SRSVRMAMDRRJJO-UHFFFAOYSA-N
    • 1-(4-methoxy-benzyl)-4-nitro-1H-pyrazole-3-carboxylic acid
    • DTXSID00736433
    • Inchi: 1S/C12H11N3O5/c1-20-9-4-2-8(3-5-9)6-14-7-10(15(18)19)11(13-14)12(16)17/h2-5,7H,6H2,1H3,(H,16,17)
    • InChI Key: SRSVRMAMDRRJJO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CN1C=C(C(C(=O)O)=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 277.06987046g/mol
  • Monoisotopic Mass: 277.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 110Ų
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.